Cas no 752152-44-6 (2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime)

• Product Name: 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime
• CAS No: 752152-44-6
• CID: 4716721
• Update Time: 2025-07-13

2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime Chemical and Physical Properties

Names and Identifiers

• 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime

Additional information on 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime

Research Brief on 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime (CAS: 752152-44-6)

The compound 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime (CAS: 752152-44-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of ceftazidime, is being investigated for its potential applications in antibiotic development and its unique chemical properties. Ceftazidime itself is a well-known third-generation cephalosporin antibiotic, widely used to treat infections caused by Gram-negative bacteria. The modification introduced in this derivative aims to enhance its efficacy and broaden its spectrum of activity.

Recent studies have focused on the synthesis and characterization of 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. The synthesis process involves a series of carefully controlled reactions to introduce the carboxy and methylpyridinium groups, which are critical for the compound's biological activity. These studies have provided valuable insights into the stability and reactivity of the molecule under various conditions.

In vitro and in vivo studies have been conducted to evaluate the antimicrobial activity of 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime. Preliminary results indicate that the compound exhibits potent activity against a range of Gram-negative pathogens, including Pseudomonas aeruginosa and Escherichia coli. Notably, the derivative has shown improved stability against β-lactamases, a common mechanism of resistance in these bacteria. This finding suggests that the modification could potentially overcome some of the limitations associated with traditional ceftazidime therapy.

Further research has explored the pharmacokinetic and pharmacodynamic properties of the compound. Studies in animal models have demonstrated favorable bioavailability and tissue distribution, with the compound achieving therapeutic concentrations in key target tissues. The half-life and clearance rates are comparable to those of ceftazidime, indicating that the modification does not adversely affect the drug's pharmacokinetic profile. These findings support the potential for further development of this derivative as a clinical candidate.

Despite these promising results, challenges remain in the development of 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed in future studies. Additionally, comprehensive clinical trials will be required to establish the safety and efficacy of the compound in humans. Researchers are optimistic that with continued investigation, this derivative could represent a significant advancement in the treatment of resistant bacterial infections.

In conclusion, 2-Carboxy-2,3-deshydro-3-methylpyridinium-3,4-dihydro ?2-Ceftazidime (CAS: 752152-44-6) is a promising candidate in the ongoing battle against antibiotic resistance. Its enhanced stability and broad-spectrum activity make it a valuable subject of research. As the scientific community continues to explore its potential, this compound may pave the way for new therapeutic options in infectious disease management.